methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate
Overview
Description
Methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate, abbreviated as MCPA, is an organic compound with a broad range of applications in the scientific research field. It is a highly versatile compound with a wide range of uses in the chemical and biological sciences. MCPA is a chiral compound, meaning it has two non-superimposable mirror images. It is also used in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. MCPA is also used in the synthesis of other compounds, such as pharmaceuticals and agrochemicals.
Scientific Research Applications
MCPA has a wide range of applications in scientific research. It is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of other chiral compounds, such as amino acids and peptides. MCPA is also used in the study of enzyme kinetics, as it is a competitive inhibitor of some enzymes. It is also used in the study of protein-ligand interactions, as it can be used to identify the binding sites of proteins.
Mechanism of Action
MCPA is an inhibitor of some enzymes, and it works by competing with the natural substrate for binding to the enzyme. It binds to the active site of the enzyme, preventing the substrate from binding and thus preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
MCPA has been studied for its effects on biochemical and physiological processes. It has been found to inhibit the activity of some enzymes, such as chymotrypsin, trypsin, and carboxylesterase. It has also been found to inhibit the activity of some transporters, such as Na+/K+-ATPase and Ca2+-ATPase. In addition, MCPA has been found to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
MCPA has several advantages for use in laboratory experiments. It is a readily available compound, and it is relatively inexpensive. It is also a highly versatile compound, and it can be used in the synthesis of other compounds. Furthermore, it is a chiral compound, and it can be used to study the stereochemistry of other compounds.
However, there are some limitations to the use of MCPA in laboratory experiments. It is a relatively unstable compound, and it can degrade over time. In addition, it is a relatively weak inhibitor of some enzymes, and it may not be suitable for use in some experiments.
Future Directions
There are several potential future directions for the use of MCPA in scientific research. One potential direction is the use of MCPA in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. Another potential direction is the use of MCPA in the study of protein-ligand interactions, as it can be used to identify the binding sites of proteins. Additionally, MCPA could be used in the study of enzyme kinetics, as it is a competitive inhibitor of some enzymes. Finally, MCPA could be used to further investigate its biochemical and physiological effects, such as its anti-inflammatory and antioxidant effects.
Synthesis Methods
MCPA can be synthesized through a reaction between 2-chlorobenzoic acid and hydroxyacetone in the presence of a base catalyst. This reaction produces a racemic mixture of the two enantiomers of MCPA. The reaction is usually carried out in a solvent such as dichloromethane, and the reaction is typically carried out at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate involves the conversion of 3-chlorobenzaldehyde to 3-chlorophenylacetic acid, which is then converted to methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate through a series of reactions.", "Starting Materials": [ "3-chlorobenzaldehyde", "Sodium borohydride", "Acetic anhydride", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Reduction of 3-chlorobenzaldehyde to 3-chlorophenylacetic acid using sodium borohydride", "Step 2: Esterification of 3-chlorophenylacetic acid with acetic anhydride to form methyl 3-chlorophenylacetate", "Step 3: Hydrolysis of methyl 3-chlorophenylacetate using sodium hydroxide to form 3-chlorophenylacetic acid", "Step 4: Conversion of 3-chlorophenylacetic acid to methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate through a series of reactions involving methanol, hydrochloric acid, and sodium bicarbonate" ] } | |
CAS RN |
32222-44-9 |
Product Name |
methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate |
Molecular Formula |
C9H9ClO3 |
Molecular Weight |
200.6 |
Purity |
95 |
Origin of Product |
United States |
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